
An In-depth Guide to the Chemical Structure of
Lys-Pro-AMC

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lys-Pro-AMC

Cat. No.: B1181667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lys-Pro-AMC, or L-Lysyl-L-prolyl-7-amino-4-methylcoumarin, is a highly specific fluorogenic

substrate crucial for the study of certain protease activities. Its utility in biochemical assays

stems from its unique chemical architecture, which combines a dipeptide sequence with a

fluorescent reporter molecule. Upon enzymatic cleavage of the amide bond linking the

dipeptide to the fluorophore, 7-amino-4-methylcoumarin (AMC) is released, resulting in a

measurable fluorescent signal. This document provides a detailed examination of its chemical

structure.

Core Components of Lys-Pro-AMC
The Lys-Pro-AMC molecule is a conjugate formed from three distinct chemical entities: the

amino acid L-lysine, the amino acid L-proline, and the fluorescent compound 7-amino-4-

methylcoumarin.

L-Lysine (Lys): An essential amino acid characterized by a side chain containing a primary

amine. This side chain gives lysine its basic properties and is a key site for post-translational

modifications. In the context of Lys-Pro-AMC, the alpha-amino group of lysine is typically

free, unless otherwise modified.

L-Proline (Pro): A unique proteinogenic amino acid where the alpha-amino group is a

secondary amine, forming a pyrrolidine ring. This rigid cyclic structure imposes significant

conformational constraints on the peptide backbone.
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7-Amino-4-methylcoumarin (AMC): A fluorescent molecule widely used as a reporter in

enzyme assays.[1][2][3] It belongs to the coumarin class of compounds and is characterized

by a blue fluorescence emission.[3] Its chemical formula is C10H9NO2.[1][4]

Molecular Assembly and Linkages
The assembly of Lys-Pro-AMC involves the formation of two critical covalent bonds:

Peptide Bond: The alpha-carboxyl group of L-lysine forms a peptide bond with the secondary

alpha-amino group of L-proline. This creates the dipeptide Lys-Pro.

Amide Bond: The carboxyl group of the C-terminal proline residue is linked to the amino

group of 7-amino-4-methylcoumarin via an amide bond. This specific bond is the target for

enzymatic hydrolysis in protease assays.

The resulting molecule possesses a free N-terminal lysine and the AMC fluorophore at the C-

terminus, masked by the dipeptide.

Quantitative Molecular Data
The key quantitative properties of the standard form of Lys-Pro-AMC are summarized in the

table below. It is important to note that this compound is often supplied as a salt, such as a

hydrochloride or di-trifluoroacetate (diTFA) salt, which would alter its molecular weight and

formula.[5][6]

Property Value

Molecular Formula C21H28N4O4[7]

Molecular Weight 400.47 g/mol [7]

Chemical Structure Visualization
The following diagram illustrates the chemical structure of Lys-Pro-AMC, detailing the

arrangement of its constituent atoms and the covalent bonds that connect them.
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Caption: Chemical structure of Lys-Pro-AMC.

Experimental Protocols and Applications
Lys-Pro-AMC is predominantly used in fluorescence-based enzyme assays to measure the

activity of proteases that specifically recognize and cleave the Pro-AMC amide bond.

General Experimental Workflow:

Reagent Preparation: A stock solution of Lys-Pro-AMC is prepared, typically in an organic

solvent like DMSO, and then diluted to the final working concentration in an appropriate

assay buffer.
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Enzyme Reaction: The enzyme of interest is incubated with the Lys-Pro-AMC substrate in a

microplate well.

Fluorescence Measurement: The reaction is monitored over time by measuring the increase

in fluorescence using a fluorometer. The excitation wavelength is typically around 350-360

nm, and the emission wavelength is around 440-460 nm.[8]

Data Analysis: The rate of increase in fluorescence is proportional to the enzyme activity.

This rate can be used to determine kinetic parameters such as Km and Vmax, or to screen

for enzyme inhibitors.

The logical workflow for a typical enzyme inhibition assay using Lys-Pro-AMC is depicted

below.
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Caption: Workflow for an enzyme inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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